Cas no 863399-52-4 (1H-Imidazole-2-acetonitrile,5-(1,1-dimethylethyl)-)
863399-52-4 structure
Product Name:1H-Imidazole-2-acetonitrile,5-(1,1-dimethylethyl)-
CAS No:863399-52-4
MF:C9H13N3
MW:163.219621419907
CID:718484
PubChem ID:23151459
Update Time:2025-04-19
1H-Imidazole-2-acetonitrile,5-(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-2-acetonitrile,5-(1,1-dimethylethyl)-
- 863399-52-4
- SCHEMBL5446883
- 2-(4-(tert-Butyl)-1H-imidazol-2-yl)acetonitrile
- (4-tert-Butyl-1H-imidazol-2-yl)acetonitrile
- WWLVKEKTUFHDOS-UHFFFAOYSA-N
- 1H-Imidazole-2-acetonitrile, 5-(1,1-dimethylethyl)-
-
- Inchi: 1S/C9H13N3/c1-9(2,3)7-6-11-8(12-7)4-5-10/h6H,4H2,1-3H3,(H,11,12)
- InChI Key: WWLVKEKTUFHDOS-UHFFFAOYSA-N
- SMILES: N1C(CC#N)=NC=C1C(C)(C)C
Computed Properties
- Exact Mass: 163.111
- Monoisotopic Mass: 163.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.5A^2
- XLogP3: 1.5
1H-Imidazole-2-acetonitrile,5-(1,1-dimethylethyl)- Related Literature
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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